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Compound of Interest

Compound Name: 3-Carboxy-6-hydroxycoumarin

Cat. No.: B8089495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-carboxy-6-
hydroxycoumarin and its derivatives. This class of compounds holds significant interest for

researchers in medicinal chemistry and drug development due to the diverse biological

activities associated with the coumarin scaffold. This document outlines a robust synthetic

protocol, presents key quantitative data in a structured format, and explores the potential

biological signaling pathways modulated by these compounds.

Synthetic Pathway: Knoevenagel Condensation
The primary and most efficient method for the synthesis of 3-carboxy-6-hydroxycoumarin is

the Knoevenagel condensation. This reaction involves the condensation of an ortho-

hydroxybenzaldehyde with a compound containing an active methylene group, such as malonic

acid. For the synthesis of the target molecule, 2,5-dihydroxybenzaldehyde is the key starting

material.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8089495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8089495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

